Cas no 691-96-3 ((i-PrO)2P(O)H)

(i-PrO)2P(O)H structure

Product Name:(i-PrO)2P(O)H

CAS No:691-96-3

Molecular Formula:C₆H₁₅O₃P

Molecular Weight:166.15500

CID:2682417

PubChem ID:558181

(i-PrO)2P(O)H Properties

Names and Identifiers

- (i-PrO)2P(O)H
- P(OPr(i))2OH;DIPP-H;Diisopropyl phosphonate;diisopropylphosphite;diisopropyl phosphite;diisopropyl hydrogen phosphite;
- Isopropyl phosphite
- Phosphorous acid, bis(1-methylethyl) ester
- AKOS016009749
- Diisopropyl hydrogen phosphite #
- D70881
- 691-96-3
- SCHEMBL161563
- Phosphinous acid, diisopropyl ester
- Phosphorous acid, diisopropyl ester
- DTXSID90988828
- Diisopropyl hydrogen phosphite
- MFCD00117905
- dipropan-2-yl hydrogen phosphite
- phosphorous diisopropyl ester
- MDL： MFCD00117905
- InChIKey： NFORZJQPTUSMRL-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H15O3P/c1-5(2)8-10(7)9-6(3)4/h5-7H,1-4H3
- SMILES： CC(C)OP(O)OC(C)C

Computed Properties

Exact Mass: 166.07600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 166.07588133g/mol
Heavy Atom Count: 10
Complexity: 75.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 38.7Å²

Experimental Properties

LogP: 2.05560
PSA: 52.28000

(i-PrO)2P(O)H Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005L1S-25g	Diisopropyl phosphoroate	691-96-3	98%	25g	$13.00	2024-04-22
Aaron	AR005LA4-25g	Diisopropyl phosphoroate	691-96-3	98%	25g	$13.00
Ambeed	A1147972-25g	Isopropyl phosphite	691-96-3	98%	25g	$13.0	2025-02-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R108975-500g	(i-PrO)2P(O)H	691-96-3	98%	500g	￥985	2023-09-08

(i-PrO)2P(O)H Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1912 102 i149
2. 53. Vibrational spectra of alkyl esters of phosphorus oxy-acids

C. I. Meyrick,H. W. Thompson J. Chem. Soc. 1950 225
3. 267. Esters containing phosphorus. Part X. Radioactive diisopropyl fluorophosphonate (D.F.P.)

B. C. Saunders,T. S. Worthy J. Chem. Soc. 1950 1320
4. 365. Diisopropyl phosphorofluoridate

A. H. Ford-Moore,L. J. Lermit,C. Stratford J. Chem. Soc. 1953 1776
5. Notes

T. S. Osdene,G. M. Timmis,M. H. Maguire,G. Shaw,H. Goldwhite,B. C. Saunders,Edward R. Clark,P. F. Epstein,M. Lamchen,A. M. Stephen,C. F. H. Tipper,C. Eaborn,S. K. Mukerjee,T. R. Seshadri,J. Willenz,Robert Robinson,A. F. Thomas,J. R. Hickman,J. Kenyon,H. P. Crocker,R. H. Hall,R. H. Burnell,W. I. Taylor,Winifred M. Watkins,D. H. R. Barton,D. A. J. Ives,B. R. Thomas J. Chem. Soc. 1955 2038
6. 458. The organic chemistry of phosphorus. Part I. Some new methods for the preparation of alkyl halides

S. R. Landauer,H. N. Rydon J. Chem. Soc. 1953 2224
7. 138. Esters containing phosphorus. Part IV. Diisopropyl fluorophosphonate

B. C. Saunders,G. J. Stacey J. Chem. Soc. 1948 695
8. 617. Esters containing phosphorus. Part IX

H. G. Cook,J. D. Ilett,B. C. Saunders,G. J. Stacey,H. G. Watson,I. G. E. Wilding,S. J. Woodcock J. Chem. Soc. 1949 2921
9. Biosynthesis of natural products with a P–C bond. Part 8: on the origin of the oxirane oxygen atom of fosfomycin in Streptomyces fradiae

Friedrich Hammerschmidt J. Chem. Soc. Perkin Trans. 1 1991 1993
10. Phosphonation of 1,1′-binaphthalene-2,2′-diol (BINOL): synthesis of (R)- and (S?)-2,2′-dihydroxy-1,1′-binaphthalene-6,6′-diyldiphosphonic acid

Paul-Alain Jaffrès,Nathalie Bar,Didier Villemin J. Chem. Soc. Perkin Trans. 1 1998 2083